Cas no 1466756-29-5 (Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester)

• Product Name: Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester
• CAS No: 1466756-29-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6030963
• PubChem ID: 66098599
• Update Time: 2025-10-29

Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester
• Methyl 4-amino-3,4-dimethylpentanoate
• EN300-6332665
• AKOS015441412
• CS-0273073
• 1466756-29-5

• Inchi： 1S/C8H17NO2/c1-6(8(2,3)9)5-7(10)11-4/h6H,5,9H2,1-4H3
• InChI Key： RHMANDXPJALSFG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)C(N)(C)C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 204.8±23.0 °C(Predicted)
• pka: 9.57±0.25(Predicted)

Additional information on Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester

Comprehensive Overview of Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester (CAS No. 1466756-29-5)

Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester (CAS No. 1466756-29-5) is a specialized organic compound with a unique molecular structure that combines an ester functional group with an amino substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and ester groups in its structure makes it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for customized chemical intermediates like Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in peptide mimetics and small-molecule therapeutics, where its structural features could enhance binding affinity or metabolic stability. The compound’s CAS No. 1466756-29-5 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains.

The synthesis of Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester typically involves multi-step organic reactions, including esterification and amination processes. Optimizing these synthetic routes is a hot topic in green chemistry, as industries strive to reduce waste and improve efficiency. Questions like "How to improve the yield of CAS No. 1466756-29-5?" or "What catalysts are suitable for its production?" are frequently searched in academic and industrial forums, reflecting the compound’s technical relevance.

From an analytical perspective, characterizing Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester requires advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the purity and structural integrity of the compound, which is essential for downstream applications. The growing integration of AI-driven predictive modeling in chemical analysis has also sparked interest in simulating its properties computationally, reducing experimental trial-and-error.

Beyond pharmaceuticals, this compound’s derivatives may find use in flavor and fragrance industries, where subtle structural modifications can alter sensory profiles. Its methyl ester moiety, in particular, is a common feature in aroma compounds, linking it to broader trends in natural product synthesis. Sustainability-focused searches, such as "biodegradable ester alternatives," further highlight its potential in eco-friendly applications.

Regulatory compliance for CAS No. 1466756-29-5 varies by region, but it generally falls under standard chemical safety protocols. Proper handling, storage, and disposal are emphasized in safety data sheets (SDS), addressing common queries like "Is Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester hazardous?" Transparency in documentation aligns with the industry’s push for responsible sourcing and traceability.

In summary, Pentanoic acid, 4-amino-3,4-dimethyl-, methyl ester represents a compelling case study in modern chemical innovation. Its dual functional groups, coupled with scalable synthesis and diverse applications, position it as a valuable asset in both research and industrial settings. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing challenges across life sciences and sustainable technology.